Methyl 2-thiophen-3-yl-1,3-thiazolidine-4-carboxylate

• IUPAC Name: methyl 2-thiophen-3-yl-1,3-thiazolidine-4-carboxylate
• InChI: InChI=1S/C9H11NO2S2/c1-12-9(11)7-5-14-8(10-7)6-2-3-13-4-6/h2-4,7-8,10H,5H2,1H3
• InChI Key: FOPWZDSKAHOOSE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CSC(N1)C2=CSC=C2
• Molecular Formula: C9H11NO2S2
• Molecular Weight: 229.3 g/mol

Description

“Methyl 2-thiophen-3-yl-1,3-thiazolidine-4-carboxylate” is a compound that belongs to the class of thiazolidine derivatives. Thiazolidine motifs are intriguing heterocyclic five-membered moieties present in diverse natural and bioactive compounds having sulfur at the first position and nitrogen at the third position. The presence of sulfur enhances their pharmacological properties, and therefore, they are used as vehicles in the synthesis of valuable organic combinations.

Synthesis Analysis

Thiazolidine derivatives have been synthesized using various approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry. These methods have been employed to improve their selectivity, purity, product yield, and pharmacokinetic activity. The reaction of thioamides and acetylene dicarboxylate in ethanol at ambient temperature gave 2-methylidene-1,3-thiazolidin-4-one derivatives.

Chemical Reactions Analysis

The chemical reactions involving thiazolidine derivatives are diverse and complex. The reaction of thioamides and acetylene dicarboxylate in ethanol at ambient temperature gave 2-methylidene-1,3-thiazolidin-4-one derivatives. These derivatives then reacted with oxalyl chloride in dry MeCN at 70 °C to produce 4-(4-oxo-1,3-thiazolidin-2-ylidene)pyrrolidine-2,3,5-trione derivatives.

Future Directions

The future directions for the study of “Methyl 2-thiophen-3-yl-1,3-thiazolidine-4-carboxylate” and similar compounds involve developing multifunctional drugs and improving their activity. The novel synthesis of thiazolidine derivatives using various agents is discussed with respect to yield, purity, selectivity, and pharmacokinetic activity. These data provide useful information for designing next-generation drug candidates.